Dichloro(methyl)propylsilane
Overview
Description
Dichloro(methyl)propylsilane is a chemical compound with the molecular formula C4H10Cl2Si and a molecular weight of 157.11 . It is a liquid at 20°C .
Molecular Structure Analysis
The molecular structure of Dichloro(methyl)propylsilane consists of a silicon atom bonded to a methyl group, a propyl group, and two chlorine atoms . Unfortunately, the search results do not provide more detailed information about its molecular structure.
Physical And Chemical Properties Analysis
Dichloro(methyl)propylsilane is a liquid at 20°C with a density of 1.046 g/mL . Its refractive index is 1.420 . It is sensitive to moisture .
Scientific Research Applications
Synthesis of Multihydroxy-Functional Polysilanes
Dichloro(methyl)propylsilane has been utilized in the synthesis of multihydroxy-functional polysilanes. A notable example is its use in the formation of a novel acetal-protected monomer, which is integrated into the synthesis of protected linear polysilane copolymers. These copolymers are produced via alkali-mediated reductive Wurtz-type coupling and have applications in materials science due to their unique physical properties (Reuss & Frey, 2010).
Development of Helical Polysilanes with Low Infrared Emissivity
Research has shown that dichloro(methyl)propylsilane is instrumental in the creation of helical polysilanes with low infrared emissivity. These novel materials, synthesized via the Wurtz-type coupling process, have significant potential in various applications, including in areas such as advanced coatings and materials with specific light absorption and emission properties (Zhang et al., 2015).
Electronic Energy Transfer in Polymer Blends
This compound plays a role in the study of electronic energy transfer within polymer blends. For example, blends of poly(methyl-n-propylsilane) and poly(di-n-hexylsilane) exhibit unique properties of energy transfer, which are of interest in the field of polymer science and electronics (Radhakrishnan et al., 1999).
Chemical Reactions and Compound Synthesis
Dichloro(methyl)propylsilane is used in various chemical reactions to synthesize novel compounds. One such example is its role in the unexpected formation of digermene from a disilene, leading to a unique cyclotetrametallene containing two different heavier group 14 elements (Lee et al., 2003).
Stereoselective Olefination in Organic Synthesis
It is also employed in the stereoselective olefination of aldehydes and ketones, showcasing its versatility in organic synthesis. This process leads to the formation of various cross-coupling products, highlighting its importance in the development of new synthetic methodologies (Ishino et al., 1998).
Safety and Hazards
properties
IUPAC Name |
dichloro-methyl-propylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10Cl2Si/c1-3-4-7(2,5)6/h3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNVPGBIHGALKRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Si](C)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10Cl2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
88002-81-7 |
Source
|
| Record name | Silane, dichloromethylpropyl-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=88002-81-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID70963350 |
Source
|
| Record name | Dichloro(methyl)propylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70963350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methylpropyldichlorosilane | |
CAS RN |
4518-94-9 |
Source
|
| Record name | Propylmethyldichlorosilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4518-94-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Silane, dichloromethylpropyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004518949 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methylpropyldichlorosilane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96614 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Silane, dichloromethylpropyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dichloro(methyl)propylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70963350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dichloromethylpropylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.586 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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